Cas no 24860-53-5 (Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro-)

• Product Name: Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro-
• CAS No: 24860-53-5
• MF: C₁₆H₁₂Cl₂O₂
• MW: 307.17128276825
• CID: 1419860
• PubChem ID: 3008724
• Update Time: 2025-06-11

Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro-
• 1,1’-(biphenyl-4,4’diyl)bis(2-chloroethanone)
• SCHEMBL10886301
• 2-Chloro-1-{4-[4-(2-chloroacetyl)phenyl]phenyl}ethan-1-one
• 2-chloro-1-[4-[4-(2-chloroacetyl)phenyl]phenyl]ethanone
• 24860-53-5
• 4,4'-Bis(2-chloroacetyl)biphenyl
• 4,4'-Bis(chloroacetyl)biphenyl
• 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis(2-chloroethan-1-one)
• 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2-chloroethanone)

• Inchi： 1S/C16H12Cl2O2/c17-9-15(19)13-5-1-11(2-6-13)12-3-7-14(8-4-12)16(20)10-18/h1-8H,9-10H2
• InChI Key： YOYXBIYTAIBMBT-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)C1C=CC(C(CCl)=O)=CC=1)=O

Computed Properties

• Exact Mass: 306.02156
• Monoisotopic Mass: 306.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro-

Research Briefing on Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro- (CAS: 24860-53-5) in Chemical Biology and Pharmaceutical Applications

Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro- (CAS: 24860-53-5) is a chlorinated biphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, material science, and biochemical tool development. The presence of chloro and ethanone functional groups on the biphenyl scaffold offers versatile reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and optimization of 24860-53-5 to enhance its yield and purity for industrial-scale production. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to achieve higher efficiency and selectivity. These synthetic improvements are critical for its application in the development of novel therapeutic agents, where consistency in compound quality is paramount.

In pharmacological research, preliminary investigations suggest that Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro- exhibits promising bioactivity, particularly in modulating specific enzymatic pathways. For instance, its interaction with cytochrome P450 enzymes has been studied, indicating potential applications in drug metabolism and toxicity studies. Additionally, its role as a building block for more complex molecules, such as kinase inhibitors and anti-inflammatory agents, is under active exploration.

The compound's physicochemical properties, including its solubility, stability, and reactivity, have been characterized to facilitate its integration into drug formulations. Researchers have also investigated its potential as a fluorescent probe or a molecular scaffold for imaging agents, leveraging its aromatic structure and functional groups for targeted modifications.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing studies aim to address these gaps through in vitro and in vivo models, with a focus on improving bioavailability and reducing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-chloro- (CAS: 24860-53-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its synthetic accessibility, coupled with its diverse bioactivity, positions it as a valuable candidate for further research and development. Future studies will likely explore its potential in precision medicine and targeted therapies, contributing to the broader goals of advancing healthcare and therapeutic innovation.